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Compound of Interest

Compound Name: 3-Ethylphenyl chloroformate

Cat. No.: B15264908 Get Quote

3-Ethylphenyl Chloroformate: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Ethylphenyl chloroformate, with the chemical formula C₉H₉ClO₂, is an organic compound

that belongs to the chloroformate ester family.[1] These compounds are characterized by a

chloroformyl group (-O-C(O)-Cl) attached to an organic substituent. Chloroformates, in general,

are reactive molecules widely employed in organic synthesis as versatile reagents. This

technical guide provides a comprehensive overview of the known chemical properties,

synthesis, and reactivity of 3-Ethylphenyl chloroformate, with a focus on its potential

applications in research and development. Due to the limited availability of specific

experimental data for this particular derivative, information from closely related aryl

chloroformates is also discussed to provide a broader context.

Core Chemical Properties
While specific quantitative physical properties for 3-Ethylphenyl chloroformate are not readily

available in the published literature, the fundamental molecular characteristics have been

established.
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Property Value Reference

Molecular Formula C₉H₉ClO₂ [1]

Molecular Weight 184.62 g/mol [1]

IUPAC Name
(3-ethylphenyl)

carbonochloridate
[1]

For context, related aryl chloroformates such as phenyl chloroformate exhibit boiling points in

the range of 188-189 °C and a density of approximately 1.24 g/cm³. It is anticipated that 3-
Ethylphenyl chloroformate would have comparable, though not identical, physical properties.

Synthesis of Aryl Chloroformates: A General
Experimental Protocol
Aryl chloroformates, including 3-Ethylphenyl chloroformate, are typically synthesized by the

reaction of the corresponding phenol with phosgene or a phosgene equivalent. The following is

a general experimental protocol for the synthesis of an aryl chloroformate, which can be

adapted for the preparation of 3-Ethylphenyl chloroformate from 3-ethylphenol.

Materials:

3-Ethylphenol

Phosgene (or a phosgene substitute such as triphosgene)

Anhydrous aprotic solvent (e.g., toluene, dichloromethane)

Tertiary amine base (e.g., pyridine, triethylamine) or an inorganic base (e.g., sodium

hydroxide)

Anhydrous calcium chloride or magnesium sulfate for drying

Standard laboratory glassware for inert atmosphere reactions

Methodology:
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Reaction Setup: A dried, three-necked round-bottom flask is equipped with a magnetic stirrer,

a gas inlet (or dropping funnel for liquid phosgene substitutes), a condenser, and a gas outlet

connected to a scrubbing system to neutralize excess phosgene and hydrogen chloride

byproduct. The system is flushed with an inert gas (e.g., nitrogen or argon).

Reactant Preparation: A solution of 3-ethylphenol and a suitable base in an anhydrous

solvent is prepared in the reaction flask. The mixture is typically cooled in an ice bath.

Phosgenation: Phosgene gas is bubbled through the cooled solution, or a solution of a

phosgene substitute is added dropwise. The reaction is exothermic and the temperature

should be carefully controlled.

Reaction Monitoring: The progress of the reaction can be monitored by techniques such as

thin-layer chromatography (TLC) or gas chromatography (GC) to ensure the complete

consumption of the starting phenol.

Work-up: Upon completion, the reaction mixture is purged with an inert gas to remove any

unreacted phosgene. The mixture is then washed sequentially with dilute acid (to remove the

amine base), water, and brine. The organic layer is separated and dried over an anhydrous

drying agent.

Purification: The solvent is removed under reduced pressure. The crude 3-Ethylphenyl
chloroformate is then purified by vacuum distillation to yield the final product.

Synthesis Workflow for 3-Ethylphenyl Chloroformate.

Reactivity and Potential Applications
The reactivity of 3-Ethylphenyl chloroformate is primarily dictated by the chloroformate

functional group. This group is an excellent electrophile, making the compound susceptible to

nucleophilic attack. This reactivity is the basis for its utility in organic synthesis.

Key Reactions:

Carbamate Formation: Chloroformates react readily with primary and secondary amines to

form carbamates. This reaction is fundamental in the synthesis of pharmaceuticals,
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agrochemicals, and other biologically active molecules. The presence of a base is typically

required to neutralize the hydrogen chloride byproduct.

Carbonate Ester Formation: Reaction with alcohols or phenols in the presence of a base

yields carbonate esters.

Mixed Anhydride Formation: Carboxylic acids can react with chloroformates to form mixed

anhydrides, which are useful intermediates for acylation reactions.

These reactions highlight the potential of 3-Ethylphenyl chloroformate as a derivatizing agent

and a building block in the synthesis of more complex molecules. The ethylphenyl moiety can

be strategically incorporated into target structures to modulate properties such as lipophilicity

and biological activity.

Nucleophilic Attack

Products

3-Ethylphenyl
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Mixed Anhydride

+ Carboxylic Acid

Click to download full resolution via product page

Reactivity of 3-Ethylphenyl Chloroformate.

Safety and Handling
While a specific Safety Data Sheet (SDS) for 3-Ethylphenyl chloroformate is not widely

available, compounds in the chloroformate class are generally hazardous. They are typically

corrosive, lachrymatory, and react with moisture, including atmospheric humidity, to release

hydrogen chloride gas. Therefore, handling should be performed in a well-ventilated fume

hood, with appropriate personal protective equipment (PPE), including gloves, safety goggles,
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and a lab coat. Storage should be in a tightly sealed container under an inert atmosphere in a

cool, dry place.

Conclusion
3-Ethylphenyl chloroformate is a potentially valuable reagent for organic synthesis, offering a

means to introduce the 3-ethylphenoxycarbonyl group into a variety of molecules. While

specific physical and experimental data for this compound are limited, its chemical behavior

can be inferred from the well-established reactivity of other aryl chloroformates. Further

research into the specific properties and applications of 3-Ethylphenyl chloroformate is

warranted to fully explore its utility in the fields of medicinal chemistry, materials science, and

drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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